![molecular formula C17H19ClFNO2 B3963521 2-[benzyl(methyl)amino]ethyl 4-fluorobenzoate hydrochloride](/img/structure/B3963521.png)
2-[benzyl(methyl)amino]ethyl 4-fluorobenzoate hydrochloride
Overview
Description
2-[Benzyl(methyl)amino]ethyl 4-fluorobenzoate hydrochloride, also known as FUB-MDMB, is a synthetic cannabinoid that has gained popularity in recent years due to its potent psychoactive effects. This compound belongs to the class of indole-based synthetic cannabinoids and is commonly used in scientific research to study the effects of cannabinoids on the human body.
Mechanism of Action
2-[benzyl(methyl)amino]ethyl 4-fluorobenzoate hydrochloride binds to the cannabinoid receptors in the brain and central nervous system, producing psychoactive effects similar to those of THC, the primary psychoactive component in cannabis. This compound has a high affinity for the CB1 and CB2 receptors, which are responsible for regulating various physiological processes such as appetite, pain, and mood.
Biochemical and Physiological Effects:
This compound has been shown to produce a range of biochemical and physiological effects in the human body. These effects include increased heart rate, elevated blood pressure, and altered perception of time and space. Additionally, this compound has been shown to produce a range of cognitive effects such as impaired memory and concentration.
Advantages and Limitations for Lab Experiments
2-[benzyl(methyl)amino]ethyl 4-fluorobenzoate hydrochloride has several advantages for use in lab experiments. This compound is highly potent and produces consistent effects, making it ideal for studying the effects of cannabinoids on the human body. However, this compound also has several limitations, including its potential for abuse and its lack of specificity for the CB1 and CB2 receptors.
Future Directions
There are several future directions for research on 2-[benzyl(methyl)amino]ethyl 4-fluorobenzoate hydrochloride and other synthetic cannabinoids. Researchers are currently investigating the potential therapeutic benefits of cannabinoids in treating various medical conditions such as chronic pain, anxiety, and depression. Additionally, there is a growing interest in developing new synthetic cannabinoids with improved specificity and reduced potential for abuse.
Scientific Research Applications
2-[benzyl(methyl)amino]ethyl 4-fluorobenzoate hydrochloride is commonly used in scientific research to study the effects of synthetic cannabinoids on the human body. Researchers use this compound to investigate the potential therapeutic benefits of cannabinoids in treating various medical conditions such as chronic pain, anxiety, and depression.
properties
IUPAC Name |
2-[benzyl(methyl)amino]ethyl 4-fluorobenzoate;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H18FNO2.ClH/c1-19(13-14-5-3-2-4-6-14)11-12-21-17(20)15-7-9-16(18)10-8-15;/h2-10H,11-13H2,1H3;1H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YDIQHXIHEOCELP-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(CCOC(=O)C1=CC=C(C=C1)F)CC2=CC=CC=C2.Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H19ClFNO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
323.8 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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